Cas no 519137-39-4 ((2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid)

(2E)-3-[3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid is a fluorinated pyrazole derivative featuring a conjugated prop-2-enoic acid moiety. This compound exhibits structural characteristics that make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the 4-fluorophenyl and phenyl substituents enhances its potential for selective binding interactions, while the α,β-unsaturated carboxylic acid group offers reactivity for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistency in synthetic applications. The compound is of interest for its potential role in developing bioactive molecules, particularly in targeting inflammation or enzyme inhibition. High purity and stability under standard conditions further support its utility in rigorous research settings.
(2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid structure
519137-39-4 structure
Product Name:(2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid
CAS No:519137-39-4
MF:C18H13FN2O2
MW:308.306427717209
MDL:MFCD02705652
CID:4016994
PubChem ID:2319253
Update Time:2025-10-29

(2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]-, (2E)-
    • 3-[3-(4-FLUORO-PHENYL)-1-PHENYL-1H-PYRAZOL-4-YL]-ACRYLIC ACID
    • (2e)-3-[3-(4-fluorophenyl)-1-phenyl-1h-pyrazol-4-yl]prop-2-enoic acid
    • (2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid
    • AKOS000121706
    • 3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
    • NSC801404
    • G35086
    • (E)-3-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]prop-2-enoic acid
    • EN300-00822
    • CS-0262628
    • (E)-3-(3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid
    • ({E})-3-[3-(4-fluorophenyl)-1-phenyl-pyrazol-4-yl]prop-2-enoic acid
    • CS-0369075
    • STK821210
    • NSC-801404
    • EN300-833025
    • 3-(3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylic acid
    • 519137-39-4
    • 108446-72-6
    • Z2895085675
    • MDL: MFCD02705652
    • Inchi: 1S/C18H13FN2O2/c19-15-9-6-13(7-10-15)18-14(8-11-17(22)23)12-21(20-18)16-4-2-1-3-5-16/h1-12H,(H,22,23)/b11-8+
    • InChI Key: AYWXEYLKLHHKTH-DHZHZOJOSA-N
    • SMILES: FC1C=CC(=CC=1)C1C(/C=C/C(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 308.09610582Da
  • Monoisotopic Mass: 308.09610582Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.1Ų

(2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-833025-0.05g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
0.05g
$42.0 2025-02-19
Enamine
EN300-833025-0.1g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
0.1g
$66.0 2025-02-19
Enamine
EN300-833025-0.25g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
0.25g
$92.0 2025-02-19
Enamine
EN300-833025-0.5g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
0.5g
$175.0 2025-02-19
Enamine
EN300-833025-1.0g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
1.0g
$256.0 2025-02-19
Enamine
EN300-833025-2.5g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
2.5g
$503.0 2025-02-19
Enamine
EN300-833025-5.0g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
5.0g
$743.0 2025-02-19
Enamine
EN300-833025-10.0g
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95.0%
10.0g
$1101.0 2025-02-19
Chemenu
CM421951-250mg
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95%+
250mg
$140 2023-01-03
Chemenu
CM421951-500mg
(2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid
519137-39-4 95%+
500mg
$232 2023-01-03

Additional information on (2E)-3-3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enoic acid

Research Briefing on (2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid (CAS: 519137-39-4)

The compound (2E)-3-[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enoic acid (CAS: 519137-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing NF-κB signaling, with an IC50 value of 0.87 μM in cellular assays. The structural features of this molecule, particularly the α,β-unsaturated carbonyl moiety and the fluorophenyl-pyrazole core, appear crucial for its biological activity.

From a synthetic chemistry perspective, novel routes for the preparation of 519137-39-4 have been developed to improve yield and purity. A recent patent application (WO2023056789) describes an optimized five-step synthesis starting from 4-fluorophenylhydrazine hydrochloride, achieving an overall yield of 42% with >99% purity. This advancement addresses previous challenges in large-scale production of the compound.

Pharmacological evaluations have revealed promising multi-target activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported significant COX-2 inhibition (85% at 10 μM) combined with moderate 5-LOX inhibition (62% at 10 μM), suggesting potential as a dual anti-inflammatory agent. The compound also showed good metabolic stability in human liver microsomes (t1/2 = 48 min), indicating favorable pharmacokinetic properties.

Current investigations are exploring structure-activity relationships (SAR) around this scaffold. Molecular modeling studies suggest that the (E)-configuration of the propenoic acid side chain is essential for maintaining optimal binding to target proteins. Researchers are systematically modifying the phenyl and fluorophenyl substituents to optimize potency and selectivity.

In vivo studies using rodent models of rheumatoid arthritis have demonstrated significant reduction in paw swelling (62% inhibition at 30 mg/kg/day) without observable toxicity. These findings, published in European Journal of Pharmacology (2024), position 519137-39-4 as a promising lead compound for inflammatory diseases. Clinical translation efforts are currently in preclinical development phases.

The compound's potential extends beyond inflammation. Preliminary data suggest activity against certain cancer cell lines, particularly those with activated STAT3 pathways. Ongoing research is investigating mechanisms of action and potential combination therapies with existing oncology drugs.

Future research directions include comprehensive ADMET profiling, formulation development, and identification of potential biomarkers for patient stratification. The unique chemical and biological properties of 519137-39-4 continue to make it a molecule of significant interest in medicinal chemistry and drug discovery pipelines.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD